Cas no 88192-20-5 (4-Azidobutylamine)

4-Azidobutylamine structure

Product Name:4-Azidobutylamine

CAS No:88192-20-5

MF:C₄H₁₀N₄

MW:114.14899969101

CID:1075869

PubChem ID:150111

Update Time:2024-10-26

4-Azidobutylamine Chemical and Physical Properties

Names and Identifiers

- 4-Azidobutan-1-amine
- 4-Azidobutylamine
- 1-BUTAMINE 4-AZIDE
- 1-Azido-4-aminobutane
- 4-Azido-1-butanamine
- 4-Azido-1-butanamine (ACI)
- Inchi： 1S/C4H10N4/c5-3-1-2-4-7-8-6/h1-5H2
- InChI Key： LFMZGBHJJNIRKH-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NCCCCN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4

4-Azidobutylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8041-1G	4-azidobutan-1-amine	88192-20-5	95%	1g	￥ 1,023.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8041-5G	4-azidobutan-1-amine	88192-20-5	95%	5g	￥ 3,055.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8041-10G	4-azidobutan-1-amine	88192-20-5	95%	10g	￥ 6,322.00	2023-04-03
MedChemExpress	HY-108374-25mg	4-Azidobutylamine	88192-20-5	≥98.0%	25mg	￥300	2024-05-25
MedChemExpress	HY-108374-50mg	4-Azidobutylamine	88192-20-5	≥98.0%	50mg	￥500	2024-05-25
MedChemExpress	HY-108374-100mg	4-Azidobutylamine	88192-20-5	≥98.0%	100mg	￥497	2025-04-15
TRC	A822560-1000mg	4-Azidobutylamine (Solution in Dichloromethane)	88192-20-5		1g	$ 597.00	2023-04-19
TRC	A822560-250mg	4-Azidobutylamine (Solution in Dichloromethane)	88192-20-5		250mg	$ 164.00	2023-04-19
TRC	A822560-500mg	4-Azidobutylamine (Solution in Dichloromethane)	88192-20-5		500mg	$ 316.00	2023-04-19
TRC	A822560-1g	4-Azidobutylamine (Solution in Dichloromethane)	88192-20-5		1g	$ 490.00	2022-06-07

4-Azidobutylamine Production Method

Production Method 1

24345-72-0

88192-20-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate , Water ; 24 h, rt

Reference

Preparation of novel side-chain pseudopolyrotaxanes consisting of cucurbituril[6] and polyamine salts

Hou, Zhao Sheng; et al, Chinese Chemical Letters, 2005, 16(8), 1031-1034

Production Method 2

110-52-1

88192-20-5

Reaction Conditions

1.1 Reagents: Potassium iodide , Sodium azide Solvents: Dimethylformamide
1.2 Reagents: Triphenylphosphine Solvents: Hexane

Reference

A Highly Sensitive Ratiometric Fluorescent Probe for the Detection of Cytoplasmic and Nuclear Hydrogen Peroxide

Wen, Ying; et al, Analytical Chemistry (Washington, 2014, 86(19), 9970-9976

Production Method 3

177489-76-8

88192-20-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

Curtius rearrangement of ω-azido acid chlorides: access to the corresponding ω-azido substituted amines and carbamates, useful building blocks for polyamine syntheses

Khoukhi, Mostafa; et al, Synthesis, 1996, (4), 483-7

Production Method 4

66917-06-4

88192-20-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 24 h, rt

Reference

Modular synthesis, spectroscopic characterization and in situ functionalization using "click" chemistry of azide terminated amide containing self-assembled monolayers

Bandyopadhyay, Sabyasachi; et al, RSC Advances, 2013, 3(38), 17174-17187

Production Method 5

5394-18-3

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 12 h, 85 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 24 h, rt

Reference

Modular synthesis, spectroscopic characterization and in situ functionalization using "click" chemistry of azide terminated amide containing self-assembled monolayers

Bandyopadhyay, Sabyasachi; et al, RSC Advances, 2013, 3(38), 17174-17187

Production Method 6

180851-50-7

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 6 h, 65 - 68 °C
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt

Reference

Azido-Desferrioxamine Siderophores as Functional Click-Chemistry Probes Generated in Culture upon Adding a Diazo-Transfer Reagent

Gotsbacher, Michael P. ; et al, ChemBioChem, 2020, 21(10), 1433-1445

Production Method 7

24345-72-0

88192-20-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt

Reference

Synthesis of modified fluorescein for click reactions

Selin, R. ; et al, Ukrainskii Khimicheskii Zhurnal (Russian Edition), 2020, 86(3), 3-8

Production Method 8

24345-72-0

88192-20-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate , Water ; 1 h, 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 13, rt

Reference

Synthesis and Aggregation Behavior of Copolymer of Acrylamide with Pseudorotaxane Monomer by Threading Cucurbit[6]uril onto N'-(4-vinylbenzyl)-1,4-diaminobutane Dihydrochloride

Ma, Qiang; et al, Journal of Dispersion Science and Technology, 2012, 33(5), 639-646

Production Method 9

110-52-1

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide , Water ; 20 h, 80 °C
2.1 Reagents: Triphenylphosphine , Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate ; 0 °C; 20 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 13, rt

Reference

Highly sensitive and selective surface molecularly imprinted polymer electrochemical sensor prepared by Au and MXene modified glassy carbon electrode for efficient detection of tetrabromobisphenol A in water

Shao, Yanming; et al, Advanced Composites and Hybrid Materials, 2022, 5(4), 3104-3116

Production Method 10

13325-10-5

88192-20-5

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 3 h, 100 °C
1.2 Reagents: Sodium azide Solvents: Water ; overnight, 80 °C

Reference

A fullerene helical peptide: Synthesis, characterization and formation of self-assembled monolayers on gold surfaces

Nasrallah, Houssein; et al, New Journal of Chemistry, 2018, 42(24), 19423-19432

Production Method 11

129392-85-4

88192-20-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt

Reference

Azido-Desferrioxamine Siderophores as Functional Click-Chemistry Probes Generated in Culture upon Adding a Diazo-Transfer Reagent

Gotsbacher, Michael P. ; et al, ChemBioChem, 2020, 21(10), 1433-1445

Production Method 12

129392-85-4

88192-20-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt

Reference

Comparative Studies of Three Pairs of α- and γ-Conjugated Folic Acid Derivatives Labeled with Fluorine-18

Boss, Silvan D.; et al, Bioconjugate Chemistry, 2016, 27(1), 74-86

Production Method 13

15567-09-6

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; 75 °C

Reference

Multivalency for Modularity: A Versatile Adhesive with Cooperatively Activated Fast Dismantlability

Cheng, Zehong; et al, ACS Applied Polymer Materials, 2022, 4(10), 6812-6816

Production Method 14

5394-18-3

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 16 h, 65 °C
1.2 Solvents: Water ; 30 min, 0 °C
1.3 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 1.5 h, 0 °C

Reference

Uptake, Distribution and Diffusivity of Reactive Fluorophores in Cells: Implications toward Target Identification

Cunningham, Christopher W.; et al, Molecular Pharmaceutics, 2010, 7(4), 1301-1310

Production Method 15

56-12-2

88192-20-5

Reaction Conditions

1.1 Reagents: Potassium carbonate , 1H-Imidazole-1-sulfonyl azide Catalysts: Copper sulfate Solvents: Methanol ; 16 h, 23 °C

Reference

Derivatization of agelastatin A leading to bioactive analogs and a trifunctional probe

Jouanneau, Morgan ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(8), 2092-2097

Production Method 16

55-98-1

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 14 h, 80 °C
2.1 Reagents: Triphenylphosphine , Hydrochloric acid Solvents: Diethyl ether , Water ; rt; 4 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12, rt

Reference

Synthesis and biological activity evaluation of novel 2,6,9-trisubstituted purine conjugates as potential protein kinases inhibitors

Vlkova, Kristyna; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 60,

Production Method 17

68076-36-8

88192-20-5

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Sodium azide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Potassium carbonate , Trifluoromethanesulfonyl azide Catalysts: Copper sulfate Solvents: Methanol , Water ; 20 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 6, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt

Reference

Comparative Studies of Three Pairs of α- and γ-Conjugated Folic Acid Derivatives Labeled with Fluorine-18

Boss, Silvan D.; et al, Bioconjugate Chemistry, 2016, 27(1), 74-86

Production Method 18

6940-78-9

88192-20-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide , Water ; 24 h, 80 °C
2.1 Reagents: Triphenylphosphine , Hydrochloric acid Solvents: Diethyl ether , Ethyl acetate , Water ; 24 h, 0 °C → rt

Reference

Triazol-substituted titanocenes by strain-driven 1,3-dipolar cycloadditions

Gansaeuer, Andreas; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 1630-1637

Production Method 19

79583-99-6

88192-20-5

Reaction Conditions

1.1 -
2.1 Solvents: Tetrahydrofuran

Reference

Curtius rearrangement of ω-azido acid chlorides: access to the corresponding ω-azido substituted amines and carbamates, useful building blocks for polyamine syntheses

Khoukhi, Mostafa; et al, Synthesis, 1996, (4), 483-7